Cas no 2667568-02-5 (4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate)

• Product Name: 4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate
• CAS No: 2667568-02-5
• MF: C₂₀H₁₅NO₃S₂
• MW: 381.468002557755
• CID: 6251704
• PubChem ID: 137735754
• Update Time: 2025-10-22

4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153609
• 4-(1,3-benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate
• 2667568-02-5
• 4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C20H15NO3S2/c1-14-6-12-17(13-7-14)26(22,23)24-16-10-8-15(9-11-16)20-21-18-4-2-3-5-19(18)25-20/h2-13H,1H3
• InChI Key： JPLDUPKEFNBCKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)C1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 381.04933569g/mol
• Monoisotopic Mass: 381.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 92.9Ų

Additional information on 4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate

Introduction to 4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate (CAS No. 2667568-02-5)

4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 2667568-02-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonate derivatives, characterized by its benzothiazole moiety and phenyl sulfonate functional group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The benzothiazole ring is a heterocyclic aromatic structure that plays a crucial role in medicinal chemistry due to its biological activity and stability. It is widely recognized for its presence in various bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. The incorporation of the benzothiazole moiety into 4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate enhances its potential as a pharmacophore, contributing to its interactions with biological targets.

The sulfonate group (-SO₃Na) in this compound introduces a negatively charged ionizable moiety, which can influence its solubility, bioavailability, and binding affinity to biological receptors. This feature is particularly valuable in the design of drugs that require precise interaction with target proteins or enzymes. The presence of the 4-methylbenzene substituent further modifies the electronic and steric properties of the molecule, potentially affecting its metabolic stability and pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. For instance, preliminary computational studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its pharmacological potential, 4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate has been explored in the context of material science applications. The sulfonate group enhances its compatibility with various polymers and coatings, making it a candidate for use in advanced material formulations. Its aromatic structure also contributes to its stability under different environmental conditions, which is beneficial for industrial applications.

The synthesis of 4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the benzothiazole ring and introduce the sulfonate group efficiently. These synthetic approaches ensure high yield and purity, which are critical for subsequent biological evaluation.

Current research efforts are focused on optimizing the synthetic route to 4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate to improve scalability and cost-effectiveness. Additionally, studies are underway to evaluate its pharmacokinetic properties using in vitro and in vivo models. These investigations aim to provide insights into its absorption, distribution, metabolism, excretion (ADME), and potential side effects.

The growing interest in 4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate underscores its significance as a versatile building block in drug discovery. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced toxicity. As research progresses, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.

In conclusion,4-(1,3-Benzothiazol-2-yl)phenyl 4-methylbenzene-1-sulfonate (CAS No. 2667568-02-5) represents a promising chemical entity with diverse applications in pharmaceuticals and materials science. Its structural complexity and functional groups make it an attractive candidate for further investigation. With ongoing advancements in synthetic chemistry and drug development technologies, this compound holds significant potential for future breakthroughs.